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Compound of Interest

Compound Name: Silver formate

CAS No.: 13126-70-0

Cat. No.: B12646146

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
Silver formate (AgCHO₂) is a highly unstable compound that undergoes decomposition upon

exposure to heat, light, or electron beams. This technical guide provides a comprehensive

overview of the mechanisms governing its decomposition, presenting available quantitative

data, detailed experimental protocols for characterization, and visual representations of the key

pathways and workflows. The primary decomposition products are consistently identified as

silver nanoparticles (AgNPs), carbon dioxide (CO₂), and hydrogen gas (H₂). The decomposition

process is often energetic and can be explosive under certain conditions.

Thermal Decomposition
The thermal decomposition of silver formate is its most studied and dramatic characteristic. It

is known to be thermally sensitive and can decompose explosively.
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The overall reaction for the thermal decomposition of silver formate is:

AgCHO₂ (s) → Ag (s) + CO₂ (g) + ½ H₂ (g)[1][2]

This reaction results in the formation of solid silver, which often manifests as nanoparticles, and

the evolution of gaseous carbon dioxide and hydrogen. The decomposition is known to be

autocatalytic, meaning the metallic silver product can accelerate the decomposition of the

remaining silver formate.[3]

Quantitative Thermal Analysis Data
While silver formate's high instability makes detailed quantitative analysis challenging, some

key thermal data points have been reported.

Parameter Value Conditions/Notes

Explosion Temperature > 95 °C
Can detonate upon heating.[1]

[2]

Pyrolysis Reaction

Temperature
~130 °C

Noted in the context of forming

pure silver from silver formate

particles.[4]

Note: Detailed TGA-DSC curves and activation energy values specifically for silver formate
are not readily available in the cited literature, likely due to its explosive nature.

Experimental Protocol: Thermogravimetric Analysis and
Differential Scanning Calorimetry (TGA-DSC)
The following is a general protocol for the TGA-DSC analysis of a potentially energetic material

like silver formate, adapted from procedures for similar metal-organic compounds. Extreme

caution is advised.

Instrumentation: A simultaneous TGA-DSC instrument is recommended.

Sample Preparation:

Very small sample sizes (e.g., 0.5-1.0 mg) should be used to minimize the risk of explosion.
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The sample should be carefully placed in an open sample pan, typically made of aluminum

or alumina. Do not use a sealed or crimped pan.

Instrument Parameters:

Purge Gas: An inert gas, such as nitrogen or argon, should be used at a flow rate of 20-50

mL/min to prevent oxidative side reactions.[5]

Heating Rate: A slow heating rate, such as 2-5 °C/min, is recommended to improve

resolution and control over the decomposition.[6]

Temperature Program:

Equilibrate at a sub-ambient temperature (e.g., 25 °C).

Ramp up to a temperature just below the expected decomposition onset (e.g., 80 °C).

Proceed with the slow heating ramp until the decomposition is complete. A final

temperature of 200-250 °C should be sufficient.

Data Collection: Record the mass loss (TGA), the derivative of mass loss (DTG), and the

heat flow (DSC) as a function of temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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